Cas no 1214383-61-5 (1-(2,5-dibromophenyl)methanamine hydrochloride)

• Product Name: 1-(2,5-dibromophenyl)methanamine hydrochloride
• CAS No: 1214383-61-5
• MF: C₇H₈Br₂ClN
• MW: 301.406119346619
• CID: 4563307
• Update Time: 2025-11-07

1-(2,5-dibromophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromobenzylamine hydrochloride
• 2,5-Dibromobenzyl amine hcl
• 2,5-Dibromobenzyl amine.HCl
• (2,5-Dibromophenyl)methanamine hydrochloride
• (2,5-dibromophenyl)methanamine;hydrochloride
• 2,5-DIBROMOBENZYL AMINE HYDROCHLORIDE
• 2,5-Dibromobenzylamine HCl
• CL9270
• 1-(2,5-dibromophenyl)methanamine hydrochloride

• Inchi： 1S/C7H7Br2N.ClH/c8-6-1-2-7(9)5(3-6)4-10;/h1-3H,4,10H2;1H
• InChI Key： IHJUIQUCEUHMAX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CN)Br.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(2,5-dibromophenyl)methanamine hydrochloride

Comprehensive Overview of 1-(2,5-Dibromophenyl)methanamine Hydrochloride (CAS No. 1214383-61-5)

1-(2,5-Dibromophenyl)methanamine hydrochloride (CAS No. 1214383-61-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its dibromophenyl moiety and hydrochloride salt form, is widely utilized in the synthesis of bioactive molecules. Its unique structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) drug discovery and enzyme inhibition studies.

The growing interest in 1-(2,5-dibromophenyl)methanamine HCl is driven by its potential role in addressing modern healthcare challenges, such as the search for neuroprotective agents and targeted therapies. Researchers are increasingly exploring its derivatives for their ability to modulate specific biological pathways, aligning with current trends in precision medicine and personalized treatment. This compound's relevance is further highlighted by its frequent appearance in scientific literature and patent filings related to drug development.

From a chemical perspective, CAS 1214383-61-5 exhibits notable stability and solubility properties, making it suitable for various experimental conditions. Its amine hydrochloride functionality enhances its reactivity in nucleophilic substitution reactions, a feature highly sought after in medicinal chemistry. Recent studies have focused on optimizing its synthesis to improve yield and purity, addressing the demand for high-quality building blocks in combinatorial chemistry and high-throughput screening platforms.

The compound's mechanism of action and potential applications are frequently queried in scientific databases, with researchers seeking information about its structure-activity relationships (SAR) and pharmacokinetic properties. These inquiries reflect the broader scientific community's interest in developing next-generation pharmaceuticals with improved efficacy and safety profiles. As such, 1-(2,5-dibromobenzyl)amine hydrochloride continues to be a subject of active investigation in both academic and industrial laboratories worldwide.

Quality control and analytical characterization of 1214383-61-5 are critical aspects of its utilization. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its identity and purity. These analytical procedures ensure compliance with stringent regulatory standards for pharmaceutical intermediates, particularly in light of increasing focus on good manufacturing practices (GMP) in chemical production.

Environmental and safety considerations surrounding dibromophenyl-containing compounds have also gained attention in recent years. While 1-(2,5-dibromophenyl)methanamine HCl is primarily used in controlled laboratory settings, researchers are investigating green chemistry approaches to its synthesis and handling. This aligns with the broader scientific community's commitment to sustainable chemical processes and reduced environmental impact of research activities.

The commercial availability of CAS 1214383-61-5 from specialized chemical suppliers has facilitated its widespread adoption in research programs. Procurement specialists often search for information about bulk quantities, custom synthesis options, and technical specifications, reflecting the compound's importance in various research pipelines. Its pricing and availability trends are closely monitored by professionals in the fine chemicals market.

Future research directions for 1-(2,5-dibromophenyl)methanamine hydrochloride may include exploration of its potential in bioconjugation chemistry and proteomics applications. The compound's versatility suggests it may play a role in emerging technologies such as targeted drug delivery systems and molecular imaging probes. These potential applications position it as a compound of continuing interest in the evolving landscape of chemical biology and therapeutic development.

In conclusion, 1-(2,5-dibromophenyl)methanamine hydrochloride (CAS No. 1214383-61-5) represents an important tool in modern chemical research. Its unique properties and diverse applications make it a valuable asset for scientists working at the intersection of organic chemistry and drug discovery. As research continues to uncover new potential uses for this compound, its significance in scientific advancement is likely to grow further in the coming years.